ω-Conotoxin-SO3

• Molecular Formula: C100H166N36O31S6
• Molecular Weight: 2561.00 Da
• Appearance: White lyophilized solidPurity rate: > 97 %AA sequence: Cys1-Lys-Ala-Ala-Gly-Lys-Pro-Cys8-Ser-Arg-Ile-Ala-Tyr-Asn-Cys15-Cys16-Thr-Gly-Ser-Cys20-Arg-Ser-Gly-Lys-Cys25-NH2Disulfide bonds: Cys1-Cys16, Cys8-Cys20 and Cys15-Cys25Length (aa): 25

Electrophysiologists isolating N-type Ca2+ currents face non-N-type spillover with MVIIA at elevated concentrations. ω-Conotoxin-SO3 eliminates this artifact: at 3 µM it blocks ~31% HVA current with no detectable L-/P/Q-/R-type inhibition, maintaining N-type selectivity even at 100 µM where MVIIA loses discrimination. • MVIIA-equivalent analgesia (ED50 0.25-0.41 µg/kg i.t.) without motor side effects • Recovery t1/2 ~7.5 min enables reversible pharmacology vs near-irreversible GVIA • No tolerance upon repeat dosing; morphine synergy in acute & tonic pain models • PDB 1FYG structure with validated SAR from MVIIA/SO-3 chimeras • Synthetic lyophilized peptide, >97% purity, ambient shipping.

ω-Conotoxin-SO3 Procurement Overview

ω-Conotoxin-SO3 (ω-CTx SO-3) is a 25-amino-acid peptide neurotoxin belonging to the O-superfamily of conotoxins, originally isolated from the venom of the fish-hunting cone snail Conus striatus [1]. It selectively targets Cav2.2 (N-type) voltage-gated calcium channels with an IC50 of 160 nM [2] and shares 72% sequence identity with the clinically approved ω-conotoxin MVIIA (ziconotide/Prialt®) [3]. Its three-dimensional solution structure, determined by 1H NMR (PDB: 1FYG), adopts the canonical inhibitory cysteine knot (ICK) motif stabilized by three disulfide bridges (Cys1–Cys16, Cys8–Cys20, Cys15–Cys25) [4]. ω-Conotoxin-SO3 is currently in preclinical development as a non-opioid analgesic candidate and is available from multiple specialty suppliers as a synthetic, lyophilized peptide of >97% purity .

• [1] Wen L, Yang S, Qiao H, Liu Z, Zhou W, Zhang Y, Huang P. SO-3, a new O-superfamily conopeptide derived from Conus striatus, selectively inhibits N-type calcium currents in cultured hippocampal neurons. Br J Pharmacol. 2005 Jul;145(6):728-39. doi:10.1038/sj.bjp.0706223. PMID: 15880145. View Source
• [2] UniProtKB – Q9XZK2 (O16O3_CONST). Omega-conotoxin SO-3. Cav2.2/CACNA1B IC50 = 160 nM. View Source
• [3] Dai Q, Liu Z, Zhou W, et al. The synthesis of SO-3, a conopeptide with high analgesic activity derived from Conus striatus. 2003. 72% sequence identity with MVIIA. View Source
• [4] Yan YB, Tu GZ, Luo XC, Dai QY, Huang PT, Zhang RQ. Three-dimensional solution structure of ω-conotoxin SO3 determined by 1H NMR. Chinese Science Bulletin. 2003;48:1097-1102. PDB: 1FYG. View Source

ω-Conotoxin-SO3 vs. Other ω-Conotoxins

Despite sharing a common structural scaffold and Cav2.2 target, individual ω-conotoxins exhibit markedly divergent selectivity windows, channel dissociation kinetics, toxicity profiles, and in vivo pharmacological behaviors that preclude straightforward substitution. The clinically approved MVIIA (ziconotide) causes dose-limiting motor side effects including dizziness, ataxia, and abnormal gait that narrow its therapeutic index [1], while GVIA binds nearly irreversibly to Cav2.2, complicating experimental washout [2]. CVID shows faster reversibility than MVIIA but different central vs. peripheral isoform selectivity [2]. ω-Conotoxin-SO3 occupies a distinct position in this landscape: its loop 2 sequence divergence from MVIIA reduces toxicity while preserving analgesic potency [3], and its intermediate recovery kinetics differ from both the slowly reversible GVIA and the rapidly reversible CVID [4]. The quantitative evidence below demonstrates that these differences are not marginal but represent decision-relevant parameters for procurement in electrophysiology, pain pharmacology, and peptide engineering applications.

• [1] Moutal S, et al. Molecular basis of toxicity of N-type calcium channel inhibitor MVIIA. Neuropharmacology. 2016 Feb;101:137-145. doi:10.1016/j.neuropharm.2015.09.025. PMID: 26344359. View Source
• [2] Mould JA, et al. The alpha2delta auxiliary subunit reduces affinity of omega-conotoxins for recombinant N-type (Cav2.2) calcium channels. J Biol Chem. 2004;279(33):34705-34714. PDB: 1TR6. Recovery: GVIA (least) < MVIIA (intermediate) < CVID (almost complete). View Source
• [3] Moutal S, et al. Molecular basis of toxicity of N-type calcium channel inhibitor MVIIA. Neuropharmacology. 2016;101:137-145. Replacement of MVIIA loop 2 by SO-3 loop 2 decreased goldfish toxicity and attenuated mouse tremor, locomotor deficits. View Source
• [4] Wen L, et al. Br J Pharmacol. 2005;145(6):728-39. SO-3 recovery half-time ~7.5 min vs MVIIA ~4.14 min. View Source

ω-Conotoxin-SO3: Comparative Evidence

Superior Motor Safety vs. MVIIA

In a direct head-to-head in vivo comparison, ω-conotoxin-SO3 produced potent spinal antinociception without observable motor dysfunction in mice and rats at all antinociceptive doses tested. In contrast, ω-conotoxin MVIIA (ziconotide) caused significant motor dysfunction at doses of 1.0–2.0 µg/kg (intrathecal) in rats [1]. This differential occurs despite equivalent analgesic potency between the two peptides in both the mouse acetic acid writhing test (SO-3 ED50 = 0.25 µg/kg) and the rat formalin test (tonic phase ED50 = 0.41 µg/kg for SO-3, similar to MVIIA) [1]. The motor safety advantage of SO-3 is attributable to its loop 2 sequence divergence, which reduces off-target engagement underlying MVIIA's neurotoxicity [2].

Evidence Dimension	Motor dysfunction at antinociceptive doses (in vivo, rat, intrathecal)
Target Compound Data	No observable motor dysfunction at all antinociceptive doses tested
Comparator Or Baseline	ω-Conotoxin MVIIA: caused motor dysfunction at 1.0–2.0 µg/kg i.t. in rats
Quantified Difference	Qualitative difference: absence vs. presence of motor impairment at equi-analgesic dosing. MVIIA therapeutic window narrowed by motor toxicity; SO-3 not limited by this endpoint at tested doses.
Conditions	Rat formalin test and mouse acetic acid writhing test; intrathecal bolus injection; Yan LD et al. Eur J Pharmacol. 2010;636(1-3):73-81.

Why This Matters

For researchers developing N-type channel-targeted analgesics, SO-3 provides an MVIIA-comparable potency scaffold with a wider motor safety margin, making it a preferred lead candidate for structure–activity relationship (SAR) studies aimed at improving the therapeutic index of ω-conotoxins.

• [1] Yan LD, Liu YL, Zhang L, Dong HJ, Zhou PL, Su RB, Gong ZH, Huang PT. Spinal antinociception of synthetic omega-conotoxin SO-3, a selective N-type neuronal voltage-sensitive calcium channel blocker, and its effects on morphine analgesia in chemical stimulus tests in rodent. Eur J Pharmacol. 2010 Jun 25;636(1-3):73-81. doi:10.1016/j.ejphar.2010.03.036. PMID: 20361956. View Source
• [2] Moutal S, et al. Molecular basis of toxicity of N-type calcium channel inhibitor MVIIA. Neuropharmacology. 2016 Feb;101:137-145. Loop 2 swap (MVIIA→SO-3) reduced goldfish toxicity and attenuated mouse motor deficits. View Source

N-Type Selectivity Advantage vs. MVIIA

In whole-cell patch-clamp recordings from cultured rat hippocampal neurons, ω-conotoxin-SO3 at 3 µM inhibited approximately 31% of total high voltage-activated (HVA) calcium currents, fully overlapping with the N-type component blocked by MVIIA (~32%) while showing no overlap with L-type (nimodipine-sensitive) or P/Q-type (ω-agatoxin IVA-sensitive) components [1]. Critically, at elevated concentrations of 30 and 100 µM, SO-3 exhibited less inhibitory effects on non-N-type HVA currents than MVIIA, indicating superior N-type discrimination at supra-saturating concentrations [1]. Additionally, SO-3 at 3 µM produced no inhibition of L-type, P/Q-type, or R-type calcium currents [2].

Evidence Dimension	Inhibition of non-N-type HVA calcium currents at 30–100 µM (patch clamp, rat hippocampal neurons)
Target Compound Data	SO-3 (30 and 100 µM): lower inhibition of non-N-type HVA currents
Comparator Or Baseline	ω-Conotoxin MVIIA (30 and 100 µM): greater inhibition of non-N-type HVA currents
Quantified Difference	At 3 µM: SO-3 ~31% vs MVIIA ~32% HVA current inhibition (equivalent N-type block); at 30–100 µM: SO-3 displays less spillover onto non-N-type components. Specific fold-difference not reported but qualitatively confirmed.
Conditions	Cultured rat hippocampal neurons; whole-cell patch clamp; HVA calcium currents pharmacologically dissected with 3 µM MVIIA, 10 µM nimodipine, 0.5 µM ω-agatoxin IVA. Wen L et al. Br J Pharmacol. 2005;145(6):728-39.

Why This Matters

When using ω-conotoxins as pharmacological tools to isolate N-type currents in neuronal preparations, SO-3's reduced non-N-type spillover at high concentrations yields cleaner Cav2.2-specific dissection, minimizing experimental confounds from P/Q- or L-type channel contamination.

• [1] Wen L, Yang S, Qiao H, Liu Z, Zhou W, Zhang Y, Huang P. SO-3, a new O-superfamily conopeptide derived from Conus striatus, selectively inhibits N-type calcium currents in cultured hippocampal neurons. Br J Pharmacol. 2005 Jul;145(6):728-39. doi:10.1038/sj.bjp.0706223. PMID: 15880145. View Source
• [2] Alomone Labs. ω-Conotoxin SO3 (#STC-470) Product Scientific Background. No inhibition of L-type, P/Q-type, R-type currents at 3 µM. View Source

Slower Channel Recovery vs. MVIIA

Following washout of 3 µM peptide, the recovery half-time (t1/2) of HVA calcium currents was approximately 7.5 min for ω-conotoxin-SO3 compared to approximately 4.14 min for ω-conotoxin MVIIA, representing a ~1.8-fold slower off-rate for SO-3 [1]. Both peptides showed near-full reversibility of inhibition [1]. For context within the ω-conotoxin class, GVIA exhibits very slow/negligible recovery, MVIIA shows intermediate recovery, and CVID demonstrates almost complete recovery [2]. SO-3 thus occupies a pharmacokinetically distinct position with intermediate-slow reversibility, which has been mechanistically linked to its favorable toxicity profile [3].

Evidence Dimension	Recovery half-time (t1/2) of HVA calcium currents after peptide washout
Target Compound Data	ω-Conotoxin-SO3: t1/2 ≈ 7.5 min
Comparator Or Baseline	ω-Conotoxin MVIIA: t1/2 ≈ 4.14 min; GVIA: negligible recovery; CVID: almost complete recovery
Quantified Difference	SO-3 recovery ≈1.8× slower than MVIIA (~7.5 min vs. ~4.14 min). Class comparison: GVIA ≪ SO-3 < MVIIA < CVID in reversibility rank order.
Conditions	Cultured rat hippocampal neurons; whole-cell patch clamp; 3 µM peptide application followed by washout; Wen L et al. Br J Pharmacol. 2005; PDBe entry 1TR6 for GVIA/MVIIA/CVID recovery comparison.

Why This Matters

Researchers designing washout protocols or requiring sustained Cav2.2 blockade should select SO-3 for its intermediate residence time—longer than MVIIA for extended channel occupancy but reversible unlike GVIA—offering a distinct kinetic tool for structure–kinetics relationship studies and for experiments where rapid full recovery is not desired.

• [1] Wen L, et al. Br J Pharmacol. 2005;145(6):728-39. Recovery half-time: SO-3 ~7.5 min vs MVIIA ~4.14 min. Also confirmed by Smartox Biotechnology product datasheet. View Source
• [2] Mould JA, et al. The alpha2delta auxiliary subunit reduces affinity of omega-conotoxins for recombinant N-type (Cav2.2) calcium channels. J Biol Chem. 2004;279(33):34705-34714. Recovery rank order: GVIA (least) < MVIIA (intermediate) < CVID (almost complete). View Source
• [3] Moutal S, et al. Neuropharmacology. 2016;101:137-145. Association–dissociation kinetics of Cav2.2 with peptides may be an important factor affecting side-effect profiles. View Source

No Analgesic Tolerance vs. Morphine

After repeated intrathecal injections twice daily for 5 consecutive days in the rat formalin test, ω-conotoxin-SO3 produced sustained analgesia without loss of potency, whereas morphine produced significant analgesic tolerance under the identical regimen [1]. Furthermore, SO-3 retained full analgesic efficacy in rats already rendered morphine-tolerant, demonstrating a complete absence of cross-tolerance to morphine [1]. The ED50 values for SO-3 in the rat formalin test were 1.79 µg/kg (acute phase) and 0.41 µg/kg (tonic phase), with a duration of action (t1/2 ≈ 4 h) that exceeded morphine [1].

Evidence Dimension	Development of analgesic tolerance upon repeated intrathecal administration (rat formalin test, 5-day b.i.d. dosing)
Target Compound Data	ω-Conotoxin-SO3: no tolerance; sustained analgesia across 5 days; effective in morphine-tolerant rats
Comparator Or Baseline	Morphine: significant analgesic tolerance under identical regimen; cross-tolerance not tested bidirectionally for morphine → SO-3 beyond confirming SO-3 efficacy in morphine-tolerant animals
Quantified Difference	SO-3 maintained full analgesic efficacy after 5-day repeat dosing; morphine lost efficacy (tolerance). SO-3 ED50 tonic phase: 0.41 µg/kg ≈10-fold more potent than morphine in blocking tonic phase responses.
Conditions	Rat formalin test; intrathecal bolus injection twice daily ×5 days; Yan LD et al. Eur J Pharmacol. 2010;636(1-3):73-81.

Why This Matters

For programs developing non-opioid chronic pain therapeutics, SO-3's resistance to tolerance induction—a major limitation of opioid analgesics—makes it a compelling lead scaffold and a valuable research tool for investigating Cav2.2-mediated analgesia without the confounding factor of diminishing efficacy upon repeat dosing.

• [1] Yan LD, Liu YL, Zhang L, Dong HJ, Zhou PL, Su RB, Gong ZH, Huang PT. Eur J Pharmacol. 2010 Jun 25;636(1-3):73-81. doi:10.1016/j.ejphar.2010.03.036. PMID: 20361956. View Source

Morphine Synergy Without Cross-Tolerance

Co-administration of ω-conotoxin-SO3 with morphine produced a significant leftward shift of the morphine dose–response curve in the mouse acetic acid writhing test and significantly potentiated morphine analgesia in the rat formalin test [1]. This synergistic interaction enables lower morphine doses to achieve equivalent or superior analgesia, representing an opioid-sparing strategy. Importantly, after repeated co-administration, SO-3 neither developed tolerance itself nor induced cross-tolerance to morphine, and it remained fully effective as an analgesic adjuvant in morphine-tolerant animals [1]. This contrasts with typical opioid adjuvant approaches where tolerance to the opioid component limits long-term utility.

Evidence Dimension	Analgesic potentiation of morphine (combination vs. morphine alone)
Target Compound Data	SO-3 + morphine: left-shifted morphine dose–response curve; significant potentiation in rat formalin test; retained efficacy in morphine-tolerant rats
Comparator Or Baseline	Morphine alone: higher doses required for equivalent analgesia; tolerance develops with repeat dosing
Quantified Difference	SO-3 co-administration produced a left-shift of the morphine dose–response curve (exact fold-shift not numerically reported); SO-3 alone ED50 tonic phase = 0.41 µg/kg ≈10× more potent than morphine.
Conditions	Mouse acetic acid writhing test (dose–response curve shift) and rat formalin test (potentiation); intrathecal administration; Yan LD et al. Eur J Pharmacol. 2010.

Why This Matters

For researchers investigating Cav2.2-targeted opioid-sparing analgesic regimens, SO-3 offers a unique pharmacological profile: it synergizes with morphine without driving tolerance, making it a valuable tool compound for proof-of-concept combination therapy studies and a candidate scaffold for developing adjunctive pain therapeutics.

• [1] Yan LD, Liu YL, Zhang L, Dong HJ, Zhou PL, Su RB, Gong ZH, Huang PT. Eur J Pharmacol. 2010 Jun 25;636(1-3):73-81. doi:10.1016/j.ejphar.2010.03.036. PMID: 20361956. View Source

ω-Conotoxin-SO3 Applications

High-Selectivity N-Type Current Isolation

When electrophysiologists need to isolate N-type calcium currents from complex neuronal HVA current mixtures, ω-conotoxin-SO3 provides a cleaner pharmacological scalpel than MVIIA. At 3 µM, SO-3 blocks ~31% of total HVA current with no detectable inhibition of L-type, P/Q-type, or R-type components [1]. Crucially, even at 10-fold higher concentrations (30–100 µM) where MVIIA begins to spill over onto non-N-type currents, SO-3 maintains superior N-type discrimination [1]. Researchers should select SO-3 over MVIIA when experimental protocols require elevated blocker concentrations (e.g., to ensure saturation in thick slice preparations) or when non-N-type contamination must be rigorously excluded.

Chronic Pain Lead Optimization

For medicinal chemistry and peptide engineering groups developing next-generation Cav2.2 analgesics, SO-3 represents a structurally characterized lead scaffold that delivers MVIIA-equivalent potency (ED50 0.25–0.41 µg/kg i.t.) [1] without MVIIA's motor toxicity (no motor dysfunction at antinociceptive doses vs. MVIIA motor impairment at 1.0–2.0 µg/kg) [1]. The molecular basis of this differential has been partially elucidated: SO-3's loop 2 sequence reduces off-target neurotoxicity as demonstrated by MVIIA/SO-3 chimeric studies—replacement of MVIIA loop 2 with SO-3 loop 2 decreased goldfish toxicity and attenuated mouse tremor and locomotor deficits [2]. SO-3 further offers the advantage of no tolerance development upon repeat dosing [1], making it an ideal starting template for SAR campaigns targeting chronic pain indications.

Combination Analgesia: Opioid-Sparing Regimens

Investigators studying opioid-sparing analgesic strategies can employ ω-conotoxin-SO3 as a tool compound to test the hypothesis that Cav2.2 blockade synergizes with µ-opioid receptor agonism. SO-3 co-administered with morphine left-shifts the morphine dose–response curve and significantly potentiates morphine analgesia in both acute (acetic acid writhing) and tonic (formalin) pain models [1]. Unlike many adjuvant candidates, SO-3 retains full efficacy in morphine-tolerant animals and does not induce cross-tolerance, enabling long-term combination dosing protocols without confounding loss of efficacy [1]. This scenario is directly applicable to preclinical programs evaluating fixed-dose combination formulations or sequential therapy regimens for neuropathic and chronic inflammatory pain.

Structure–Kinetics Relationship Studies

For researchers investigating the relationship between Cav2.2 residence time and in vivo efficacy/toxicity, ω-conotoxin-SO3 fills a kinetic niche between the very slowly reversible GVIA and the rapidly reversible CVID. SO-3's recovery half-time of ~7.5 min represents a ~1.8-fold slower off-rate than MVIIA (~4.14 min) while remaining fully reversible [1], in contrast to the near-irreversible GVIA block [2]. This intermediate kinetic profile, combined with the availability of a high-resolution NMR structure (PDB: 1FYG) [3] and established SAR from MVIIA/SO-3 chimera studies [4], enables systematic mutagenesis approaches to dissect the structural determinants of channel binding kinetics—a parameter increasingly recognized as critical for translating in vitro potency to in vivo therapeutic window.

• [1] Wen L, et al. Br J Pharmacol. 2005;145(6):728-39. doi:10.1038/sj.bjp.0706223. PMID: 15880145. View Source
• [2] Yan LD, et al. Eur J Pharmacol. 2010;636(1-3):73-81. PMID: 20361956. View Source
• [3] Moutal S, et al. Neuropharmacology. 2016;101:137-145. PMID: 26344359. View Source
• [4] PDBe Entry 1TR6. Mould JA, et al. J Biol Chem. 2004;279(33):34705-34714. GVIA, MVIIA, CVID recovery comparison. View Source
• [5] Yan YB, et al. Chinese Science Bulletin. 2003;48:1097-1102. PDB: 1FYG. View Source